N-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenyl)pivalamide

• IUPAC Name: 2,2-dimethyl-N-[2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]phenyl]propanamide
• InChI: InChI=1S/C20H21N3O2/c1-13-9-11-14(12-10-13)17-22-18(25-23-17)15-7-5-6-8-16(15)21-19(24)20(2,3)4/h5-12H,1-4H3,(H,21,24)
• InChI Key: ZEPBUNQZWZIMDQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3=CC=CC=C3NC(=O)C(C)(C)C
• Molecular Formula: C20H21N3O2
• Molecular Weight: 335.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the oxadiazole ring, the p-tolyl group, and the pivalamide group. The exact three-dimensional structure would depend on the specific spatial arrangement of these groups.

Chemical Reactions Analysis

The oxadiazole ring in the compound is aromatic and thus relatively stable. It may undergo electrophilic aromatic substitution reactions under certain conditions. The pivalamide group could potentially undergo reactions typical of amides, such as hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors such as the size and shape of the molecule, the presence of polar groups, and the specific arrangement of functional groups would all influence properties like solubility, melting point, and reactivity.

Safety and Hazards

Without specific data, it’s difficult to comment on the safety and hazards associated with this compound. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The oxadiazole ring is a structural motif found in many biologically active compounds, and research into new oxadiazole-containing compounds is a promising area of medicinal chemistry. Future research could explore the biological activity of this compound and others like it, potentially leading to the development of new therapeutic agents.